Cas no 2034446-96-1 ((2-bromophenyl)-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]methanone)

• Product Name: (2-bromophenyl)-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]methanone
• CAS No: 2034446-96-1
• MF: C₁₈H₁₅BrN₄O
• MW: 383.241902589798
• CID: 5335451
• Update Time: 2025-06-12

(2-bromophenyl)-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]methanone Chemical and Physical Properties

Names and Identifiers

• (2-bromophenyl)-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]methanone

• Inchi： 1S/C18H15BrN4O/c19-16-9-5-4-8-15(16)18(24)22-10-14(11-22)23-12-17(20-21-23)13-6-2-1-3-7-13/h1-9,12,14H,10-11H2
• InChI Key： GPKMQYFOIJTJSQ-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1Br)(N1CC(N2C=C(C3=CC=CC=C3)N=N2)C1)=O

Additional information on (2-bromophenyl)-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]methanone

Introduction to (2-bromophenyl)-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]methanone (CAS No. 2034446-96-1)

(2-bromophenyl)-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]methanone is a sophisticated organic compound with a molecular structure that has garnered significant attention in the field of pharmaceutical chemistry. This compound, identified by its CAS number CAS No. 2034446-96-1, represents a fusion of aromatic and heterocyclic moieties, making it a promising candidate for various biochemical applications. The presence of a bromine substituent on the phenyl ring and the incorporation of a triazole ring into an azetidine scaffold introduce unique reactivity and potential biological activity.

The compound's structure is characterized by a methanone bridge connecting the 2-bromophenyl group to the azetidine ring, which is further substituted with a 4-phenyltriazol-1-yl moiety. This particular arrangement of functional groups suggests that (2-bromophenyl)-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]methanone may exhibit properties that are advantageous for drug discovery and development. The bromine atom, for instance, can serve as a handle for further chemical modifications, while the triazole ring is known for its stability and ability to interact with biological targets.

In recent years, there has been a growing interest in the development of novel scaffolds that can be leveraged for therapeutic purposes. The azetidine ring, in particular, has been explored as a structural motif in medicinal chemistry due to its ability to mimic natural amino acid structures and potentially interact with biological receptors in a favorable manner. The combination of this scaffold with the 4-phenyltriazol-1-yl group in (2-bromophenyl)-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]methanone suggests that this compound may possess unique pharmacological properties.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The methanone functionality provides a site for further derivatization, allowing chemists to explore a wide range of possible analogs. This flexibility is particularly valuable in drug discovery, where the ability to modify and optimize molecular structures is crucial for achieving desired biological activity. The bromine substituent on the phenyl ring also facilitates cross-coupling reactions, which are commonly used in the synthesis of complex organic molecules.

The pharmaceutical industry has been actively seeking new compounds that can modulate biological pathways associated with various diseases. (2-bromophenyl)-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]methanone, with its unique structural features, could potentially be developed into a lead compound for drugs targeting neurological disorders, inflammation, or other conditions where precise molecular interactions are required. Its ability to engage with biological targets through multiple binding sites may enhance its efficacy and reduce side effects compared to traditional small-molecule drugs.

In academic research, this compound has been studied for its potential role in developing new therapeutic agents. The combination of the 2-bromophenyl group and the 4-phenyltriazol-1-yl moiety has been shown to influence the electronic properties of the molecule, which can be critical for its interaction with biological targets. Researchers have been particularly interested in how these structural elements affect the compound's solubility, bioavailability, and metabolic stability—key factors in drug development.

The synthesis of (2-bromophenyl)-[3-(4-phenyltriazol-1-yl)azetidin-1-y]methanone involves several sophisticated steps that highlight the ingenuity of modern organic chemistry. The process typically begins with the preparation of key intermediates such as 2-bromoiodobenzene and 4-(2H-tetrazol–5-yl)phenethylamine. These intermediates are then coupled using palladium-catalyzed cross-coupling reactions to form the core structure of the compound. Further functionalization steps are employed to introduce the methanone bridge and optimize the overall yield and purity.

The use of advanced synthetic techniques has enabled chemists to produce this compound with high precision, which is essential for pharmaceutical applications. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely used to confirm the structure and purity of (2-bromophenyl)-[3-(4-ph eny ltriazol -1 -y l)azetidin -1 -y l)meth an one]. These methods ensure that the final product meets stringent quality standards required for further development.

In conclusion, (2-bromophenyl)-[3-(4-ph en y ltri az ol -1 -y l)az etidin -1 -y l)meth an one (CAS No. 2034446 -96 -1 ) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for drug discovery efforts aimed at developing new treatments for various diseases. As research continues to uncover new applications for this molecule, it is likely that (2-bromophen yl)-[3-(4-ph en y ltri az ol -1 -y l)az etidin -1 -y l)meth an one will play an increasingly important role in medicinal chemistry.